Cas no 1803909-91-2 (4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1803909-91-2
• MF: C₇H₂F₆N₂O₃
• MW: 276.092802524567
• CID: 4927877
• Update Time: 2025-05-23

4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O3/c8-6(9,10)3-1-14-2-4(5(3)15(16)17)18-7(11,12)13/h1-2H
• InChI Key： XKGRDBHERKHPBG-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine, with the CAS number 1803909-91-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural chemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their unique electronic properties and wide-ranging applications in various industries.

The molecular structure of 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine is characterized by a pyridine ring with three substituents: a nitro group at position 4, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it highly versatile for various applications. The presence of multiple fluorine atoms in the substituents also enhances the compound's stability and bioavailability, which are critical factors in drug design and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel pharmaceutical agents. Researchers have explored its role as a kinase inhibitor, demonstrating promising results in inhibiting key enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes makes it a valuable candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine has also found utility in agrochemicals. Its unique electronic properties make it an effective herbicide, capable of inhibiting the growth of various weed species without adversely affecting crops. Field trials have shown that this compound exhibits high efficacy against broadleaf weeds, making it a potential alternative to traditional herbicides.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments have further enhanced the commercial viability of the compound.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications requiring high electron mobility and stability under varying conditions.

In conclusion, 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions in medicine, agriculture, and materials science.